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Compound of Interest

Compound Name: (Ethylthio)acetic acid

Cat. No.: B1294407

CAS Number: 627-04-3

This technical guide provides an in-depth overview of (Ethylthio)acetic acid, a versatile
organic compound with applications in chemical synthesis and research. The document is
intended for researchers, scientists, and professionals in drug development, offering detailed
information on its chemical properties, safety data, and synthesis.

Chemical and Physical Properties

(Ethylthio)acetic acid, also known as 2-(Ethylthio)acetic acid or S-Ethylthioglycolic acid, is a
carboxylic acid containing a thioether functional group.[1] Its fundamental properties are
summarized in the table below.
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Property Value Reference

Molecular Formula C4H802S [1]

Molecular Weight 120.17 g/mol

Appearance Colorless to pale yellow liquid [1]

Boiling Point 117-118 °C at 11 mmHg

Melting Point -8.5°C

Density 1.149 g/cm3

Refractive Index 1.4860

pKa 3.84+0.10
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Safety and Hazard Information

(Ethylthio)acetic acid is classified as a hazardous substance. It is crucial to handle this
chemical with appropriate safety precautions in a laboratory or industrial setting.

GHS Hazard Classification:

Hazard Class Category

Skin Corrosion/Irritation Category 1B

Serious Eye Damage/Eye Irritation Category 1

Specific Target Organ Toxicity (Single Exposure)  Category 3 (Respiratory system)

GHS Pictograms:

lw.Corrosion«-Exclamation Mark
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Signal Word: Danger

Hazard Statements:

o H314: Causes severe skin burns and eye damage.
o H335: May cause respiratory irritation.
Precautionary Statements:

Prevention: P260, P264, P271, P280

Response: P301+P330+P331, P303+P361+P353, P304+P340, P305+P351+P338, P310,
P363

Storage: P403+P233, P405

Disposal: P501

For detailed safety information, please refer to the Safety Data Sheet (SDS) from a certified

supplier.

Synthesis

A common method for the synthesis of (Ethylthio)acetic acid involves the nucleophilic
substitution of a haloacetic acid or its ester with an ethanethiolate salt. A representative
experimental protocol is provided below.

Reaction Scheme:
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Figure 1: Synthesis of (Ethylthio)acetic acid.

Experimental Protocol: Synthesis of (Ethylthio)acetic acid

This protocol is a general representation and may require optimization based on laboratory
conditions and available reagents.

Materials:

Chloroacetic acid

Sodium ethoxide

Ethanethiol

Anhydrous ethanol

Diethyl ether

Hydrochloric acid (HCI)

Sodium sulfate (anhydrous)

Procedure:
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Preparation of Sodium Ethanethiolate: In a round-bottom flask equipped with a magnetic
stirrer and a reflux condenser, dissolve sodium ethoxide in anhydrous ethanol under an inert
atmosphere (e.g., nitrogen or argon). To this solution, slowly add an equimolar amount of
ethanethiol. The reaction is exothermic and may require cooling to maintain a controlled
temperature. Stir the mixture for 30 minutes to ensure complete formation of sodium
ethanethiolate.

Reaction with Chloroacetic Acid: In a separate flask, dissolve chloroacetic acid in anhydrous
ethanol. Slowly add this solution to the freshly prepared sodium ethanethiolate solution.

Reflux: Heat the reaction mixture to reflux and maintain for 2-4 hours. The progress of the
reaction can be monitored by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature and remove
the ethanol under reduced pressure. To the residue, add a sufficient amount of water to
dissolve the sodium chloride byproduct. Acidify the aqueous solution with dilute hydrochloric
acid to a pH of approximately 2. This will protonate the carboxylate to form the desired
carboxylic acid.

Extraction: Extract the aqueous layer with diethyl ether (3 x 50 mL). Combine the organic
extracts.

Drying and Evaporation: Dry the combined organic layer over anhydrous sodium sulfate.
Filter to remove the drying agent and evaporate the solvent under reduced pressure to
obtain the crude (Ethylthio)acetic acid.

Purification: The crude product can be further purified by vacuum distillation.

Analytical Methods

The characterization and quantification of (Ethylthio)acetic acid can be performed using
various analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

» 'H NMR: The proton NMR spectrum is expected to show a triplet for the methyl protons
(CHs), a quartet for the methylene protons adjacent to the sulfur (SCH2CHs), a singlet for the
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methylene protons adjacent to the carbonyl group (SCH2COOH), and a broad singlet for the
carboxylic acid proton (COOH).

e 13C NMR: The carbon NMR spectrum will show distinct signals for the methyl carbon, both
methylene carbons, and the carbonyl carbon.

Mass Spectrometry (MS):

Mass spectrometry can be used to confirm the molecular weight of (Ethylthio)acetic acid. The
fragmentation pattern can provide additional structural information.

Chromatography:

e Gas Chromatography (GC): Derivatization of the carboxylic acid group (e.g., to its methyl or
ethyl ester) may be necessary for GC analysis.

» High-Performance Liquid Chromatography (HPLC): HPLC is a suitable method for the direct
analysis of (Ethylthio)acetic acid, typically using a reversed-phase column and an acidic
mobile phase.

Applications in Research and Drug Development

Thioether-containing carboxylic acids are important building blocks in organic synthesis and
have been utilized in the development of various biologically active molecules. The presence of
both a carboxylic acid and a thioether functionality allows for diverse chemical modifications,
making (Ethylthio)acetic acid a valuable intermediate for creating more complex molecular
architectures. While specific signaling pathways directly modulated by (Ethylthio)acetic acid
are not extensively documented in publicly available literature, its structural motifs are present
in compounds investigated for various therapeutic areas.

Potential Logical Workflow for Investigating Biological Activity:
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Figure 2: A logical workflow for drug discovery.
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This guide serves as a foundational resource for professionals working with (Ethylthio)acetic
acid. For any laboratory work, it is imperative to consult the most current Safety Data Sheet
and follow all institutional safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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